5-cyclopropyl-N-[2-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule that contains several functional groups. It has a cyclopropyl group, an ethyl group, a dimethyl group, a pyrazol group, and an oxadiazol group. These groups are common in many organic compounds and can participate in various chemical reactions .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions used to form the bonds and introduce the functional groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclopropyl, ethyl, dimethyl, pyrazol, and oxadiazol groups each have distinct structures that contribute to the overall shape of the molecule .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. For example, the oxadiazol group might make the compound reactive towards nucleophiles, while the pyrazol group could potentially coordinate to metal ions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors like polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Biological Activity
5-Cyclopropyl-N-[2-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazol-2-amine is a compound that has been explored in various synthetic and biological studies. Deohate and Palaspagar (2020) discuss the synthesis of related pyrimidine and pyrazole compounds, highlighting their potential in insecticidal and antibacterial applications. Their research indicates that these compounds have significant activity against certain insects and microorganisms, suggesting a similar potential for the compound (Deohate & Palaspagar, 2020).
Chemical Reactions and Derivatives
Further research by Thalhammer, Wallfahrer, and Sauer (1988) explores the reactivity of oxadiazoles, including those similar to the compound , with various reactants. This study provides insights into the chemical behavior and potential applications of these compounds in synthesizing a wide range of derivatives (Thalhammer, Wallfahrer, & Sauer, 1988).
Anticancer Properties
Sidhom, Soulé, Doucet, and Allouche (2018) investigated pyrazole derivatives, particularly those with a cyclopropyl group, for their use in palladium-catalyzed direct arylations. This research suggests the potential of these compounds, including the one , in developing anticancer therapies (Sidhom, Soulé, Doucet, & Allouche, 2018).
Synthesis of Novel Derivatives
The compound's structure allows for the creation of various novel derivatives. Beck, Ackmann, Staszak, and Wright (1988) describe a method to convert similar pyrazole esters into cyano esters, which are precursors to different chemical agents, indicating a broad range of synthetic possibilities for the compound (Beck, Ackmann, Staszak, & Wright, 1988).
Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for this compound could involve studying its properties, developing methods for its synthesis, or exploring its potential uses. This could include investigating its behavior in chemical reactions, testing its biological activity, or studying its interactions with other molecules .
properties
IUPAC Name |
5-cyclopropyl-N-[2-(4-ethyl-3,5-dimethylpyrazol-1-yl)ethyl]-1,3,4-oxadiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N5O/c1-4-12-9(2)18-19(10(12)3)8-7-15-14-17-16-13(20-14)11-5-6-11/h11H,4-8H2,1-3H3,(H,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHWVUNTUBDZJGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N(N=C1C)CCNC2=NN=C(O2)C3CC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-cyclopropyl-N-[2-(4-ethyl-3,5-dimethyl-1H-pyrazol-1-yl)ethyl]-1,3,4-oxadiazol-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.